2-Oxo-5-phenoxyindoline

• Molecular Formula: C14H11NO2
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 5-phenoxy-1,3-dihydroindol-2-one
• InChI: InChI=1S/C14H11NO2/c16-14-9-10-8-12(6-7-13(10)15-14)17-11-4-2-1-3-5-11/h1-8H,9H2,(H,15,16)
• InChI Key: SNDNITDFJZJLCT-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)OC3=CC=CC=C3)NC1=O

Description

2-Oxo-5-phenoxyindoline is a derivative of the 2-oxoindoline scaffold, characterized by a phenoxy substituent at the 5-position of the indoline ring. The core 2-oxoindoline structure consists of a bicyclic system with a ketone group at position 2, which is critical for interactions in medicinal chemistry and materials science. The phenoxy group at position 5 likely enhances lipophilicity and modulates electronic properties, influencing binding affinity and solubility compared to other derivatives .

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below summarizes key structural and functional differences between 2-Oxo-5-phenoxyindoline and its analogs:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	Key Applications/Findings
2-Oxo-5-phenoxyindoline (Inferred)	Phenoxy at C5	C₁₄H₁₁NO₂	237.25*	Hypothesized anticancer/anti-inflammatory activity (based on phenoxy analogs)
2-Oxoindoline-5-carbaldehyde	Aldehyde at C5	C₉H₇NO₂	161.16	Intermediate in organic synthesis; used in Schiff base formation
2-Oxoindoline-5-carboxylic acid	Carboxylic acid at C5	C₉H₇NO₃	177.16	Pharmaceutical intermediate; potential for metal coordination
5-Amino-1-methyl-2-oxoindoline	Amino at C5, methyl at N1	C₉H₁₀N₂O	162.19	Anticancer drug intermediate; sensitive to oxidation
2-Oxo-5-methylindoline (Compound 15)	Methyl at C5	C₁₀H₁₁NO	161.20	Moderate cytotoxicity in cancer cell lines
2-Oxo-1,2-dihydro-indol-3-ylidene derivatives	Varied C3 substituents	Variable	Variable	Broad-spectrum biological activity (e.g., Compound IK: antioxidant properties)

Note: Molecular weight calculated based on inferred structure.